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Compound of Interest

Compound Name: Eak16-II

Cat. No.: B12375766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

purification of the self-assembling peptide, Eak16-II. With the sequence Ac-

AEAEAKAKAEAEAKAK-NH2, this 16-amino acid peptide is a subject of significant interest in

the fields of drug delivery, tissue engineering, and regenerative medicine due to its ability to

form well-defined nanostructures.[1] This document outlines the prevalent methods for its

chemical synthesis, purification, and characterization, designed to be a valuable resource for

researchers and professionals in drug development.

Peptide Characteristics
Eak16-II is an amphiphilic peptide composed of alternating hydrophobic (Alanine, A) and

charged (Glutamic Acid, E, and Lysine, K) amino acid residues. This arrangement facilitates its

self-assembly into stable β-sheet structures in aqueous environments.[2] The N-terminus is

acetylated and the C-terminus is amidated to mimic a native peptide bond and prevent

unwanted enzymatic degradation.
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Property Value Reference

Sequence

Ac-Ala-Glu-Ala-Glu-Ala-Lys-

Ala-Lys-Ala-Glu-Ala-Glu-Ala-

Lys-Ala-Lys-NH2

[1]

Molecular Formula C72H123N21O26 Calculated

Average Molecular Weight 1656.82 g/mol [1]

Purity (Commercial) >90% to >95% (HPLC) [1]

Form Lyophilized Powder

Counterion Trifluoroacetate (TFA)

Synthesis of Eak16-II via Solid-Phase Peptide
Synthesis (SPPS)
The primary method for synthesizing Eak16-II is the Fmoc/tBu (9-

fluorenylmethyloxycarbonyl/tert-butyl) solid-phase peptide synthesis (SPPS) strategy. This

method involves the stepwise addition of amino acids to a growing peptide chain attached to an

insoluble resin support.

General Workflow for Eak16-II Synthesis
The overall workflow for the solid-phase synthesis of Eak16-II is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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